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Introduction: Navigating the Unique Chemistry of 2-
Tert-butyl-6-fluorophenol

2-Tert-butyl-6-fluorophenol, with the chemical identifier CAS 133342-43-5, is a sterically
hindered and fluorinated phenolic compound. Its structure, featuring a bulky tert-butyl group
and an electronegative fluorine atom ortho to the hydroxyl group, imparts unique chemical
properties that make it a valuable building block in organic synthesis and medicinal chemistry.
[1][2] The tert-butyl group provides steric shielding to the hydroxyl functionality and the adjacent
aromatic ring position, influencing its reactivity and selectivity in chemical transformations. The
fluorine atom, on the other hand, can modulate the acidity of the phenol, influence metabolic
stability, and serve as a handle for further functionalization, including regioselective arylation
reactions.[3][4]

This document provides a comprehensive guide to the safe handling, storage, and potential
applications of 2-Tert-butyl-6-fluorophenol. As a Senior Application Scientist, the following
protocols and guidelines are synthesized from established best practices for handling
substituted phenols and available data on this specific compound, ensuring a self-validating
system of laboratory safety and experimental integrity. Due to the limited availability of a
comprehensive Safety Data Sheet (SDS) specifically for 2-Tert-butyl-6-fluorophenol, the
safety and handling recommendations are judiciously extrapolated from data on structurally
similar compounds, including 2-tert-butylphenol and other fluorinated phenols.[5][6]
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Section 1: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe and effective use.

Property Value Source
CAS Number 133342-43-5 [7]
Molecular Formula C1o0H13FO [7]
Molecular Weight 168.21 g/mol [7]
Boiling Point 199.2 £ 20.0 °C at 760 mmHg [7]
Likely a liquid or low-melting Inferred from related
Appearance .
solid at room temperature compounds

Expected to be soluble in
- ] Inferred from related
Solubility organic solvents and have low q
- compounds
water solubility

Section 2: Hazard Identification and Personal
Protective Equipment (PPE)

Given the phenolic nature and halogenation of 2-Tert-butyl-6-fluorophenol, it should be
handled with the utmost care, assuming it possesses corrosive and toxic properties. The
following is a tiered approach to personal protective equipment, grounded in the established
hierarchy of controls.

Inferred Hazards

Based on data for 2-tert-butylphenol and other halogenated phenols, the following hazards
should be assumed[5][8]:

¢ Skin Corrosion/Irritation: Phenols are known to cause severe skin burns.

» Serious Eye Damage/Irritation: Can cause irreversible eye damage.
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» Acute Toxicity (Oral, Dermal, Inhalation): May be harmful or fatal if swallowed, absorbed
through the skin, or inhaled.

o Aquatic Toxicity: Likely to be toxic to aquatic life with long-lasting effects.[5]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory when handling 2-Tert-butyl-6-fluorophenol.
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Protection Type

Recommended Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical splash goggles and

a face shield.

Must be worn whenever there
is a potential for splashes.
Standard safety glasses are

insufficient.

Hand Protection

Double-layered nitrile gloves
(minimum 8mil total thickness)
for incidental contact. For
concentrated solutions or
prolonged handling, use
neoprene or butyl rubber

gloves over nitrile gloves.

Phenolic compounds can
readily penetrate standard
nitrile gloves. Change gloves
frequently and immediately if

contamination is suspected.

Body Protection

A fully buttoned lab coat is the
minimum requirement. For
procedures with a higher risk
of splashing, a butyl rubber or
neoprene apron over the lab
coat is required. Long pants
and closed-toe shoes are

mandatory.

To prevent skin contact from

splashes or spills.

Respiratory Protection

All handling of 2-Tert-butyl-6-
fluorophenol that may

generate aerosols or is

performed outside of a certified

chemical fume hood requires a

full-face respirator with
appropriate cartridges for

organic vapors.

To prevent inhalation of
potentially toxic vapors or

aerosols.

Section 3: Engineering Controls and Safe Handling

Practices
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Engineering controls are the primary line of defense in mitigating exposure to hazardous
chemicals.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-Tert-butyl-6-fluorophenol, including weighing, solution preparation, and
reaction setup, must be conducted within a certified chemical fume hood. This is to minimize
the risk of inhalation exposure and to contain any potential spills.

Safe Handling Workflow

The following workflow is designed to ensure a systematic and safe approach to handling 2-
Tert-butyl-6-fluorophenol.
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Caption: A logical workflow for the safe handling of 2-Tert-butyl-6-fluorophenol.
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Section 4: Storage Guidelines

Proper storage is crucial to maintain the integrity of 2-Tert-butyl-6-fluorophenol and to

prevent hazardous situations.

Storage Parameter

Guideline

Rationale

To prevent degradation and

Temperature Store in a cool, dry place. potential pressure build-up in
the container.
o ] ) To dissipate any potential
Ventilation Store in a well-ventilated area.
vapors.
] Keep in the original, tightly To prevent contamination and
Container

sealed container.

leakage.

Incompatible Materials

Store away from strong
oxidizing agents, strong bases,

and metals.

Phenols can react
exothermically with bases and

oxidizing agents.

Light

Protect from light.

To prevent light-induced

degradation.

Section 5: Experimental Protocols

The unique structure of 2-Tert-butyl-6-fluorophenol makes it a valuable precursor in organic

synthesis. The following is a representative protocol for a common transformation.

Protocol: Ortho-Alkylation of 2-Tert-butyl-6-fluorophenol

This protocol describes a potential method for the ortho-alkylation of 2-Tert-butyl-6-

fluorophenol, a reaction of interest in the synthesis of more complex molecular scaffolds. The

methodology is adapted from known procedures for the alkylation of phenols.[9]

Objective: To introduce an alkyl group at the C4 position of 2-Tert-butyl-6-fluorophenol.

Materials:

o 2-Tert-butyl-6-fluorophenol
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e Alkene (e.g., 1-octene)

e Rhenium(VII) oxide (Rez207) or a similar catalyst

e Anhydrous toluene

 Inert gas (Argon or Nitrogen)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

e Magnetic stirrer and heating mantle

Procedure:

 Inert Atmosphere: Set up a flame-dried round-bottom flask equipped with a magnetic stir bar
and a reflux condenser under an inert atmosphere of argon or nitrogen.

o Reagent Addition: To the flask, add 2-Tert-butyl-6-fluorophenol (1 equivalent), the alkene
(1.2 equivalents), and the rhenium catalyst (e.g., 1-5 mol%).

e Solvent: Add anhydrous toluene to the flask to achieve a suitable concentration (e.g., 0.5 M).

e Reaction: Heat the reaction mixture to reflux and stir vigorously. Monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

e Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a
suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.
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Caption: A step-by-step workflow for the ortho-alkylation of 2-Tert-butyl-6-fluorophenol.
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Section 6: Spill Management and Waste Disposal
Spill Management

In the event of a spill, immediate and appropriate action is critical.

o Small Spills (in a fume hood):

[¢]

Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or
sand.

o Collect the contaminated absorbent material in a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the area with a suitable solvent, followed by soap and water.
o Large Spills (or any spill outside a fume hood):

o Evacuate the laboratory immediately.

o Alert your institution's emergency response team.

o Do not attempt to clean up the spill yourself.

Waste Disposal

All waste materials contaminated with 2-Tert-butyl-6-fluorophenol, including used PPE,
absorbent materials from spills, and empty containers, must be disposed of as hazardous
chemical waste.[10]

o Waste Categorization: Due to the presence of fluorine, this compound is classified as a
halogenated organic waste.[11]

» Containerization: Collect all waste in a designated, properly labeled, and sealed container for
halogenated organic waste.[12]
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» Disposal Route: Follow your institution's guidelines for the disposal of hazardous chemical
waste. Do not pour down the drain.[13]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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